Cas no 1914971-16-6 (PHGDH-inactive)

• Product Name: PHGDH-inactive
• CAS No: 1914971-16-6
• MF: C₁₇H₂₁N₅S
• MW: 327.44714140892
• CID: 4629637
• PubChem ID: 329826006
• Update Time: 2025-10-31

PHGDH-inactive Chemical and Physical Properties

Names and Identifiers

• N-(4,6-Dimethylpyridin-2-yl)-4-(pyridin-4-yl)piperazine-1-carbothioamide
• PHGDH-inactive
• GTPL12846
• AKOS040745296
• MS-24897
• CHEMBL3559931
• NCT-503 Inactive Control, >=98% (HPLC)
• N-(4,6-dimethylpyridin-2-yl)-4-pyridin-4-ylpiperazine-1-carbothioamide
• N-(4,6-dimethyl-2-pyridinyl)-4-(4-pyridinyl)-1-piperazinecarbothioamide
• 1914971-16-6
• SCHEMBL17927189
• DA-66671
• CS-0083127
• G15879
• NCGC00242266-01
• HY-121733
• BDBM195607

• Inchi： 1S/C17H21N5S/c1-13-11-14(2)19-16(12-13)20-17(23)22-9-7-21(8-10-22)15-3-5-18-6-4-15/h3-6,11-12H,7-10H2,1-2H3,(H,19,20,23)
• InChI Key： ITLPIAAGIQAGRA-UHFFFAOYSA-N
• SMILES： S=C(NC1C=C(C)C=C(C)N=1)N1CCN(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 327.15176686g/mol
• Monoisotopic Mass: 327.15176686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

PHGDH-inactive Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on PHGDH-inactive

PHGDH-inactive (CAS No. 1914971-16-6): A Comprehensive Overview in Modern Chemical Biology

Understanding the intricate mechanisms of metabolic pathways is pivotal in advancing therapeutic strategies across various diseases. Among these pathways, the phosphoglycerate dehydrogenase (PHGDH) pathway plays a crucial role in the biosynthesis of NADPH, a key cofactor involved in numerous cellular processes. The compound PHGDH-inactive (CAS No. 1914971-16-6) represents a novel pharmacological agent designed to modulate the activity of PHGDH, offering significant implications in both research and clinical applications.

The PHGDH enzyme catalyzes the conversion of 3-phosphoglycerate to 3-phosphoglyceroyl phosphate, a critical step in the NADPH biosynthesis pathway. This process is essential for maintaining redox balance, supporting fatty acid synthesis, and protecting cells from oxidative stress. Dysregulation of PHGDH activity has been implicated in a variety of pathological conditions, including cancer, inflammation, and metabolic disorders. Consequently, targeting PHGDH has emerged as a promising therapeutic approach to address these conditions.

PHGDH-inactive is engineered to inhibit the enzymatic activity of PHGDH, thereby reducing NADPH production. This inhibition can lead to multiple downstream effects that are being actively investigated in preclinical and clinical studies. One of the most notable findings is its potential role in disrupting tumor cell metabolism. Cancer cells often exhibit altered metabolic states, characterized by increased reliance on glycolysis and elevated NADPH levels. By inhibiting PHGDH, PHGDH-inactive can disrupt these metabolic pathways, potentially leading to tumor growth inhibition and increased sensitivity to existing chemotherapeutic agents.

Recent studies have highlighted the therapeutic potential of PHGDH-inactive in treating solid tumors and hematological malignancies. In preclinical models, treatment with this compound has demonstrated significant reductions in tumor volume and prolonged survival rates. Furthermore, it has shown minimal toxicity in normal tissues, suggesting a favorable safety profile. These findings have prompted several clinical trials to evaluate its efficacy and safety in human patients.

The development of PHGDH-inactive also underscores the growing importance of precision medicine in oncology. By targeting specific metabolic vulnerabilities unique to cancer cells, this approach holds promise for personalized therapeutic strategies. Additionally, its mechanism of action aligns with emerging concepts in cancer metabolism research, which emphasizes the interconnectedness of various metabolic pathways and their roles in disease progression.

Beyond its applications in oncology, PHGDH-inactive is being explored for its potential benefits in managing inflammatory diseases. Chronic inflammation is a hallmark of many chronic conditions, including rheumatoid arthritis and atherosclerosis. By modulating PHGDH activity, this compound may help reduce inflammatory responses by altering redox homeostasis and lipid metabolism.

The synthesis and characterization of PHGDH-inactive (CAS No. 1914971-16-6) have been refined through advanced chemical methodologies. The compound's structural integrity and pharmacokinetic properties have been carefully optimized to enhance its bioavailability and target specificity. These efforts have resulted in a highly potent and selective inhibitor that exhibits promising activity in vitro and in vivo.

In conclusion, PHGDH-inactive represents a significant advancement in the field of chemical biology and drug development. Its ability to modulate PHGDH activity offers novel therapeutic avenues for treating various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new insights into metabolic dysregulation and its role in disease pathogenesis, compounds like PHGDH-inactive are poised to play a pivotal role in future treatment strategies.